Cas no 690996-24-8 (3-O-Benzyl Estetrol 17-Acetate)

3-O-Benzyl Estetrol 17-Acetate Properties

Names and Identifiers

• 3-O-Benzyl Estetrol 17-Acetate
• [(8R,9S,13S,14S,15R,16R,17S)-15,16-dihydroxy-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 690996-24-8
• (15alpha,16alpha,17alpha)-3-(Benzyloxy)-estra-1,3,5(10)-triene-15,16,17-triol 17-Acetate
• (15alpha,16alpha,17alpha)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-15,16,17-triol 17-Acetate
• DTXSID70747112
• (16alpha,17alpha)-3-(Benzyloxy)-15,16-dihydroxyestra-1,3,5(10)-trien-17-yl acetate
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• InChIKey： JPIPMZOEOOUEIG-HRJAVNCJSA-N
• Inchi： InChI=1S/C27H32O5/c1-16(28)32-26-25(30)24(29)23-22-10-8-18-14-19(31-15-17-6-4-3-5-7-17)9-11-20(18)21(22)12-13-27(23,26)2/h3-7,9,11,14,21-26,29-30H,8,10,12-13,15H2,1-2H3/t21-,22-,23-,24-,25-,26+,27+/m1/s1
• SMILES： CC(=O)O[C@H]1[C@@H]([C@@H]([C@@H]2[C@@]1(CC[C@H]3[C@H]2CCc4c3ccc(c4)OCc5ccccc5)C)O)O

Computed Properties

• Exact Mass: 436.22500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 436.22497412g/mol
• Heavy Atom Count: 32
• Complexity: 675
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• LogP: 3.99500
• PSA: 75.99000
• Boiling Point: 571.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 188.5±23.6 °C
• Density: 1.3±0.1 g/cm3